Cas no 132710-79-3 (1-methyl-4-piperidinyl 4-methylbenzenesulfonate)

• Product Name: 1-methyl-4-piperidinyl 4-methylbenzenesulfonate
• CAS No: 132710-79-3
• MF: C₁₃H₁₉NO₃S
• MW: 269.359862565994
• CID: 1231679
• PubChem ID: 287333
• Update Time: 2025-04-20

1-methyl-4-piperidinyl 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-4-piperidinyl 4-methylbenzenesulfonate
• 1-methyl-4-piperidinyl acetic acid
• 1-methyl-4-piperidinoacetic acid
• AC1L8LV0
• Methyl 4-Piperidine Acetate
• 1-methyl-4-piperidyl para-toluenesulphonate
• 4-(p-toluenesulfonyl)-N-methylpiperidine
• 1-Methyl-4-piperidineacetic acid
• AG-H-53771
• 2-(1-methyl-4-piperidinyl)acetic acid
• (1-methylpiperid-4-yl)acetic acid
• SureCN805205
• (1-methylpiperidin-4-yl)acetic acid
• 1-methyl-4-piperidine-acetic acid
• (1-Methyl-piperidin-4-yl)-acetic acid
• Jsp003426
• 1-N-Methyl-4-Piperidinylacetic Acid
• TOLUENE-4-SULFONIC ACID 1-METHYL-PIPERIDIN-4-YL ESTER
• 1-methylpiperidin-4-yl4-methylbenzenesulfonate
• CHEMBL1620706
• 4-Piperidinol, 1-methyl-, 4-(4-methylbenzenesulfonate)
• EN300-5050588
• SCHEMBL9705253
• NSC177947
• 132710-79-3
• DB-234073
• (1-methylpiperidin-4-yl) 4-methylbenzenesulfonate
• 1-methylpiperidin-4-yl 4-methylbenzene-1-sulfonate
• DTXSID801208627
• AM91872
• (1-methyl-4-piperidyl) 4-methylbenzenesulfonate
• Toluene-4-sulfonic acid 1-methyl-piperidin-4-yl ester hydrochloride
• 1-methylpiperidin-4-yl 4-methylbenzenesulfonate
• SHXBDIPVBFVOMK-UHFFFAOYSA-N
• 1-methyl-4-piperidinyl 4-methylbenzenesulfonate

• MDL： MFCD18533638
• Inchi： 1S/C13H19NO3S/c1-11-3-5-13(6-4-11)18(15,16)17-12-7-9-14(2)10-8-12/h3-6,12H,7-10H2,1-2H3
• InChI Key： SHXBDIPVBFVOMK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1CCN(C)CC1

Computed Properties

• Exact Mass: 269.10856464g/mol
• Monoisotopic Mass: 269.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 389.5±35.0 °C at 760 mmHg
• Flash Point: 189.3±25.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-methyl-4-piperidinyl 4-methylbenzenesulfonate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)